Cas no 1284930-54-6 (4-Amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide)

• Product Name: 4-Amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide
• CAS No: 1284930-54-6
• MF: C₁₂H₁₈FN₃O
• MW: 239.289226055145
• CID: 4692860
• Update Time: 2025-10-24

4-Amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide

• Inchi： 1S/C12H18FN3O/c1-16(2)7-3-6-15-12(17)10-5-4-9(14)8-11(10)13/h4-5,8H,3,6-7,14H2,1-2H3,(H,15,17)
• InChI Key： QSYLUQZUDNRYNO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NCCCN(C)C)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• XLogP3: 1
• Topological Polar Surface Area: 58.4

Additional information on 4-Amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide

Introduction to 4-Amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide (CAS No: 1284930-54-6) and Its Emerging Applications in Chemical Biology

4-Amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide, identified by its unique Chemical Abstracts Service (CAS) number 1284930-54-6, is a fluorinated amide derivative that has garnered significant attention in the field of chemical biology due to its structural complexity and potential biological activity. This compound belongs to a class of molecules that exhibit promising properties for drug discovery and therapeutic development. The presence of both an amino group and a fluorine substituent in its molecular structure imparts distinct physicochemical characteristics, making it a valuable scaffold for medicinal chemists exploring novel pharmacophores.

The structural motif of 4-amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide incorporates several key functional groups that contribute to its reactivity and biological relevance. The amino group at the C-4 position of the benzamide core serves as a potential hydrogen bond acceptor, enhancing interactions with biological targets such as proteins and nucleic acids. Additionally, the fluorine atom at the C-2 position introduces electronic and steric effects that can modulate binding affinity and metabolic stability. The N-(3-(dimethylamino)propyl) side chain adds a positively charged moiety, which may facilitate interactions with negatively charged residues in biological targets, thereby increasing the compound's potential therapeutic efficacy.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced binding affinity, improved pharmacokinetic profiles, and resistance to metabolic degradation. The incorporation of fluorine into biologically active molecules has been extensively studied, leading to the development of numerous FDA-approved drugs that leverage fluorine's unique properties. Among these, 4-amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide represents a promising candidate for further exploration in drug discovery. Its structural features make it an attractive scaffold for designing molecules with targeted biological activity.

One of the most compelling aspects of 4-amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide is its potential application in modulating enzyme activity. Enzymes play a crucial role in numerous biological pathways, and their inhibition or activation can have profound effects on cellular processes. The compound's ability to interact with enzyme active sites through hydrogen bonding and electrostatic interactions suggests that it may serve as a lead compound for developing enzyme inhibitors. For instance, studies have shown that fluorinated amides can exhibit potent inhibitory effects on various enzymes by occupying key binding pockets and disrupting normal catalytic cycles.

Furthermore, the presence of a dimethylamino group in the side chain of 4-amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide enhances its solubility and bioavailability, which are critical factors for drug development. Dimethylamino groups are frequently incorporated into drug molecules to improve their pharmacokinetic properties by increasing water solubility and reducing lipophilicity. This feature makes the compound more amenable to formulation into oral or injectable dosage forms, expanding its potential therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 4-amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide with high precision. Molecular docking simulations have revealed that this compound can effectively bind to various biological targets, including kinases, proteases, and transcription factors. These predictions provide valuable insights into the compound's potential mechanisms of action and guide further experimental validation.

The synthesis of 4-amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made it possible to construct such molecules with high efficiency and purity. Techniques such as multi-step organic synthesis combined with fluorination methods have been employed to introduce the fluorine atom at the C-2 position with high selectivity. These synthetic approaches ensure that the final product retains its intended structural integrity, allowing for thorough characterization and evaluation.

In conclusion, 4-amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide (CAS No: 1284930-54-6) is a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of functional groups makes it an attractive candidate for developing novel therapeutics targeting various diseases. As research in this field continues to advance, compounds like 4-amino-N-(3-(dimethylamino)propyl)-2-fluorobenzamide are likely to play a pivotal role in shaping the future of medicinal chemistry.